(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine

Catalog No.
S6672694
CAS No.
1261953-16-5
M.F
C12H12N2O2
M. Wt
216.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine

CAS Number

1261953-16-5

Product Name

(2,4)-Dihydroxy-5-(4-ethylphenyl)pyrimidine

IUPAC Name

5-(4-ethylphenyl)-1H-pyrimidine-2,4-dione

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

InChI

InChI=1S/C12H12N2O2/c1-2-8-3-5-9(6-4-8)10-7-13-12(16)14-11(10)15/h3-7H,2H2,1H3,(H2,13,14,15,16)

InChI Key

CNGPZPUSRHKAGY-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)C2=CNC(=O)NC2=O

Canonical SMILES

CCC1=CC=C(C=C1)C2=CNC(=O)NC2=O
  • Pyrimidine Ring

    The presence of a pyrimidine ring indicates potential for targeting biological processes involving RNA or DNA. Pyrimidine derivatives can act as analogues of natural pyrimidines, such as uracil or cytosine, and thus interfere with nucleic acid synthesis or function [].

  • Dihydroxy Groups

    The two hydroxyl groups (dihydroxy) on positions 2 and 4 might contribute to hydrogen bonding with other molecules, potentially influencing interaction with biological targets like enzymes or receptors.

  • Ethylphenyl Group

    The ethylphenyl group on position 5 could play a role in influencing the molecule's lipophilicity (fat solubility) and pharmacokinetic properties (absorption, distribution, metabolism, and excretion) within an organism [].

XLogP3

1.5

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

2

Exact Mass

216.089877630 g/mol

Monoisotopic Mass

216.089877630 g/mol

Heavy Atom Count

16

Dates

Last modified: 11-23-2023

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